Cas no 136826-50-1 (1-dehydro-[10]-gingerdione)
1-dehydro-[10]-gingerdione structure
Product Name:1-dehydro-[10]-gingerdione
CAS No:136826-50-1
MF:C21H30O4
MW:346.460506916046
CID:2014216
PubChem ID:14999388
Update Time:2025-04-21
1-dehydro-[10]-gingerdione Chemical and Physical Properties
Names and Identifiers
-
- 1-dehydro-[10]-gingerdione
- 1-Dehydro-10-gingerdione
- 1-(4-Hydroxy-3-methoxyphenyl)-1-tetradecene-3,5-dione
- 1-(4-hydroxy-3-methoxyphenyl)tetradec-1-ene-3,5-dione
- BDBM50317420
- QJDGTTCAEQPSJA-ACCUITESSA-N
- (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-1-ene-3,5-dione
- FS-7705
- 136826-50-1
- 82206-04-0
- HY-N10768
- (1E)-1-(4-Hydroxy-3-methoxyphenyl)-1-tetradecene-3,5-dione
- CS-0636007
- AKOS040735930
- DA-69541
- DTXSID701193762
- 1-Tetradecene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-
-
- Inchi: 1S/C21H30O4/c1-3-4-5-6-7-8-9-10-18(22)16-19(23)13-11-17-12-14-20(24)21(15-17)25-2/h11-15,24H,3-10,16H2,1-2H3/b13-11+
- InChI Key: QJDGTTCAEQPSJA-ACCUITESSA-N
- SMILES: O=C(CC(/C=C/C1C=CC(=C(C=1)OC)O)=O)CCCCCCCCC
Computed Properties
- Exact Mass: 346.21440943g/mol
- Monoisotopic Mass: 346.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.056
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.054±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
1-dehydro-[10]-gingerdione Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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